Cas no 479522-97-9 ([(9,10-Dioxo-9,10-dihydroanthracen-2-yl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate)

• Product Name: [(9,10-Dioxo-9,10-dihydroanthracen-2-yl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• CAS No: 479522-97-9
• Molecular Formula: C₂₃H₁₆N₂O₅S
• Molecular Weight: 432.448544502258
• CID: 5919385
• PubChem ID: 4448680

[(9,10-Dioxo-9,10-dihydroanthracen-2-yl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate Properties

Names and Identifiers

• EN300-26609502
• SR-01000032730
• starbld0006456
• [(9,10-dioxo-9,10-dihydroanthracen-2-yl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• 479522-97-9
• SR-01000032730-1
• AKOS033645480
• 2-((9,10-Dioxo-9,10-dihydroanthracen-2-yl)amino)-2-oxoethyl 2-(methylthio)nicotinate
• Z18838014

• InChIKey： ZUVYEAVRRKFNIW-UHFFFAOYSA-N
• Inchi： 1S/C23H16N2O5S/c1-31-22-17(7-4-10-24-22)23(29)30-12-19(26)25-13-8-9-16-18(11-13)21(28)15-6-3-2-5-14(15)20(16)27/h2-11H,12H2,1H3,(H,25,26)
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC(NC1C=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O)=O

Computed Properties

• Exact Mass: 432.07799279g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 432.07799279g/mol
• Heavy Atom Count: 31
• Complexity: 729
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones